Cas no 649774-32-3 (3-3-4-(1,1-Dimethylethyl)phenoxy-2-oxo-1-pyrrolidinyl-benzoic Acid)
649774-32-3 structure
Product Name:3-3-4-(1,1-Dimethylethyl)phenoxy-2-oxo-1-pyrrolidinyl-benzoic Acid
CAS No:649774-32-3
MF:C21H23NO4
MW:353.41162610054
CID:409600
PubChem ID:10089423
Update Time:2025-04-19
3-3-4-(1,1-Dimethylethyl)phenoxy-2-oxo-1-pyrrolidinyl-benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-[3-[4-(1,1-dimethylethyl)phenoxy]-2-oxo-1-pyrrolidinyl]-
- 3-[3-(4-tert-butylphenoxy)-2-oxopyrrolidin-1-yl]benzoic acid
- 649774-32-3
- 3-[3-[4-(1,1-Dimethylethyl)phenoxy]-2-oxo-1-pyrrolidinyl]-benzoic Acid
- SCHEMBL2953612
- DTXSID60435495
- 3-(3-(4-(tert-Butyl)phenoxy)-2-oxopyrrolidin-1-yl)benzoicacid
- 3-(3-(4-(tert-Butyl)phenoxy)-2-oxopyrrolidin-1-yl)benzoic acid
- FT-0719217
- 3-3-4-(1,1-Dimethylethyl)phenoxy-2-oxo-1-pyrrolidinyl-benzoic Acid
-
- Inchi: 1S/C21H23NO4/c1-21(2,3)15-7-9-17(10-8-15)26-18-11-12-22(19(18)23)16-6-4-5-14(13-16)20(24)25/h4-10,13,18H,11-12H2,1-3H3,(H,24,25)
- InChI Key: KXVHJZFBHHNPJJ-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)C(C)(C)C)C1C(N(C2C=CC=C(C(=O)O)C=2)CC1)=O
Computed Properties
- Exact Mass: 353.16279
- Monoisotopic Mass: 353.16270821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 519
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.84
3-3-4-(1,1-Dimethylethyl)phenoxy-2-oxo-1-pyrrolidinyl-benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D476538-50mg |
3-[3-[4-(1,1-Dimethylethyl)phenoxy]-2-oxo-1-pyrrolidinyl]-benzoic Acid |
649774-32-3 | 50mg |
$207.00 | 2023-05-18 | ||
| TRC | D476538-250mg |
3-[3-[4-(1,1-Dimethylethyl)phenoxy]-2-oxo-1-pyrrolidinyl]-benzoic Acid |
649774-32-3 | 250mg |
$873.00 | 2023-05-18 | ||
| TRC | D476538-500mg |
3-[3-[4-(1,1-Dimethylethyl)phenoxy]-2-oxo-1-pyrrolidinyl]-benzoic Acid |
649774-32-3 | 500mg |
$1642.00 | 2023-05-18 | ||
| TRC | D476538-1000mg |
3-[3-[4-(1,1-Dimethylethyl)phenoxy]-2-oxo-1-pyrrolidinyl]-benzoic Acid |
649774-32-3 | 1g |
$ 2720.00 | 2022-06-05 | ||
| TRC | D476538-1g |
3-[3-[4-(1,1-Dimethylethyl)phenoxy]-2-oxo-1-pyrrolidinyl]-benzoic Acid |
649774-32-3 | 1g |
$ 3000.00 | 2023-09-07 |
3-3-4-(1,1-Dimethylethyl)phenoxy-2-oxo-1-pyrrolidinyl-benzoic Acid Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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